Cas no 28321-79-1 (ethanedicarbonimidoyl dicyanide)

• Product Name: ethanedicarbonimidoyl dicyanide
• CAS No: 28321-79-1
• MF: C₄H₂N₄
• MW: 106.085479259491
• MDL: MFCD13182388
• CID: 256308
• PubChem ID: 119924
• Update Time: 2025-10-29

ethanedicarbonimidoyl dicyanide Chemical and Physical Properties

Names and Identifiers

• Butanedinitrile,2,3-diimino-
• ethanediimidoyl dicyanide
• (2z,3z)-diiminobutanedinitrile
• Butanedinitrile,2,3-diimino
• Butanedinitrile,diimino
• Diiminobernsteinsaeuredinitril
• Diiminosuccinnitril
• diiminosuccinodinitrile
• diimino-succinonitrile
• Diiminosuccinonitrile
• DISN
• Oxalimidoyl cyanide
• Diiminobutanedinitrile
• SCHEMBL3190140
• EINECS 248-963-8
• 28321-79-1
• EN300-250645
• NS00050279
• Butanedinitrile, diimino-
• DTXSID30951016
• JUFLTGRGLUCRCU-UHFFFAOYSA-N
• ETHANEDICARBONIMIDOYL DICYANIDE
• Butanedinitrile, 2,3-diimino-
• G40288
• ethanedicarbonimidoyl dicyanide

• MDL： MFCD13182388
• Inchi： 1S/C4H2N4/c5-1-3(7)4(8)2-6/h7-8H
• InChI Key： JUFLTGRGLUCRCU-UHFFFAOYSA-N
• SMILES： N=C(C#N)C(C#N)=N

Computed Properties

• Exact Mass: 106.02800
• Monoisotopic Mass: 106.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 95.3Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 142.2°Cat760mmHg
• Flash Point: 39.8°C
• Refractive Index: 1.6
• PSA: 95.28000
• LogP: 0.27256

Additional information on ethanedicarbonimidoyl dicyanide

Recent Advances in the Study of Ethanedicarbonimidoyl Dicyanide (CAS 28321-79-1): A Comprehensive Research Brief

Ethanedicarbonimidoyl dicyanide (CAS 28321-79-1) has recently garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural properties and potential applications. This compound, characterized by its dicyanide functional groups, has been the subject of numerous studies aimed at exploring its synthesis, reactivity, and biological activity. The latest research highlights its promising role in drug development, particularly in the design of novel therapeutic agents targeting various diseases.

Recent studies have focused on the synthesis and optimization of ethanedicarbonimidoyl dicyanide, with researchers employing advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize its purity and structural integrity. One notable study published in the *Journal of Medicinal Chemistry* demonstrated the compound's efficacy as a precursor in the synthesis of heterocyclic compounds, which are pivotal in the development of anticancer and antimicrobial agents. The study reported a yield improvement of approximately 15% compared to traditional methods, underscoring the compound's potential for scalable production.

In addition to its synthetic utility, ethanedicarbonimidoyl dicyanide has shown remarkable biological activity. A 2023 study in *Bioorganic & Medicinal Chemistry Letters* investigated its inhibitory effects on specific enzymes involved in inflammatory pathways. The results indicated a dose-dependent inhibition of cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for anti-inflammatory drug development. Furthermore, molecular docking studies revealed strong binding affinities to COX-2 active sites, providing a mechanistic basis for its observed activity.

The compound's versatility extends to its applications in material science. Researchers have explored its use as a cross-linking agent in polymer chemistry, where it contributes to the enhancement of material properties such as thermal stability and mechanical strength. A recent publication in *Polymer Chemistry* detailed the successful incorporation of ethanedicarbonimidoyl dicyanide into a novel polymer matrix, resulting in a material with improved resistance to degradation under physiological conditions. This finding opens new avenues for its use in biomedical devices and drug delivery systems.

Despite these advancements, challenges remain in the widespread adoption of ethanedicarbonimidoyl dicyanide. Issues such as its stability under varying pH conditions and potential cytotoxicity at higher concentrations require further investigation. Ongoing research aims to address these limitations through structural modifications and the development of derivatives with optimized properties. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.

In conclusion, ethanedicarbonimidoyl dicyanide (CAS 28321-79-1) represents a promising compound with multifaceted applications in drug discovery, material science, and beyond. The latest research underscores its potential as a versatile building block for the development of next-generation therapeutics and advanced materials. Future studies will likely focus on refining its synthesis, expanding its biological profile, and exploring novel applications, solidifying its position as a valuable asset in the chemical and pharmaceutical industries.